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Compound of Interest

Compound Name: Ethyl 2-sulfamoylbenzoate

Cat. No.: B1228686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed experimental protocol for the synthesis of Ethyl 2-
sulfamoylbenzoate, a key intermediate in the preparation of various pharmacologically active

compounds and herbicides. The synthesis is achieved through the acid-catalyzed esterification

of saccharin with ethanol. This protocol outlines the necessary reagents, equipment, step-by-

step procedure, purification methods, and expected outcomes. Additionally, safety precautions

and characterization data are provided to ensure a safe and successful synthesis.

Introduction
Ethyl 2-sulfamoylbenzoate, also known as o-carboethoxybenzene sulfonamide, is a valuable

building block in organic synthesis.[1][2] Its structure, featuring both an ester and a sulfonamide

group, makes it a versatile precursor for the development of a wide range of chemical entities.

Notably, it serves as an intermediate in the synthesis of sulfonylurea herbicides.[3] The protocol

described herein is based on the well-established reaction of saccharin with ethanol in the

presence of a strong acid catalyst, a method known for its high yield and purity of the final

product.[4]
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Property Value Reference

Molecular Formula C₉H₁₁NO₄S [2][5]

Molecular Weight 229.25 g/mol [2][5]

Appearance White crystalline solid [1]

Melting Point 83 °C [1]

Purity >95% [4]

CAS Number 59777-72-9 [2]

Experimental Protocol
Materials and Equipment

Reagents Equipment

Saccharin (o-sulfobenzoic imide) Round-bottom flask (e.g., 2 L)

Absolute Ethanol Reflux condenser

Concentrated Sulfuric Acid (H₂SO₄) Heating mantle

Sodium Acetate (for buffer solution) Magnetic stirrer and stir bar

Distilled Water Buchner funnel and filter paper

Beakers and Erlenmeyer flasks

Graduated cylinders and pipettes

pH meter or pH paper

Synthesis Workflow
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Reaction Setup Work-up and Purification Analysis
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Ethyl 2-sulfamoylbenzoate.

Step-by-Step Procedure
Reaction Setup:

In a 2 L three-necked round-bottom flask equipped with a reflux condenser, magnetic

stirrer, and a nitrogen inlet, add saccharin (1 mole, 183.18 g).

Add absolute ethanol (8 to 16 moles, approximately 467 mL to 934 mL).[4]

Slowly and carefully, with stirring, add concentrated sulfuric acid (0.10 to 0.82 moles,

approximately 5.4 mL to 44.6 mL).[4] Caution: The addition of sulfuric acid to ethanol is

highly exothermic.

Reaction:

Heat the reaction mixture to reflux under a nitrogen atmosphere.[4]

Maintain the reflux for 2 to 4 hours.[4]

Work-up and Purification:

After the reflux period, cool the reaction mixture to a temperature between 10°C and 30°C

using a water bath.[4]

To induce crystallization, add a seed crystal of pure Ethyl 2-sulfamoylbenzoate if

available.
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Allow the mixture to crystallize. A white slurry will form.

Collect the crude product by vacuum filtration using a Buchner funnel.

Prepare an aqueous buffer solution or a weak base solution (e.g., sodium acetate) and

adjust the pH to a range of 4 to 4.5.[4]

Slurry the crude product in the prepared buffer solution to dissolve any unreacted

saccharin.[4]

Collect the purified product by vacuum filtration and wash with cold distilled water.

Drying and Characterization:

Dry the purified product, for instance, in a desiccator over a drying agent.

Determine the yield and characterize the final product by measuring its melting point and

purity (e.g., via HPLC or NMR). The expected yield is greater than 80%, and the purity

should be greater than 95%.[4]

Quantitative Data Summary
Reactant/Product

Molar Mass ( g/mol
)

Moles (mol) Amount

Saccharin 183.18 1 183.18 g

Ethanol 46.07 8 - 16 467 - 934 mL

Concentrated Sulfuric

Acid
98.08 0.10 - 0.82 5.4 - 44.6 mL

Ethyl 2-

sulfamoylbenzoate
229.25 ~0.8 ~183.4 g (theoretical)

Note: The theoretical yield is based on an 80% conversion of the limiting reactant (saccharin).

Safety Precautions
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Concentrated Sulfuric Acid: Highly corrosive and can cause severe burns.[6] Always wear

appropriate personal protective equipment (PPE), including safety goggles, a face shield, a

lab coat, and acid-resistant gloves.[6] Work in a well-ventilated fume hood.[6] In case of

contact, immediately flush the affected area with copious amounts of water for at least 15

minutes and seek medical attention.[7]

Ethanol: Flammable liquid. Keep away from open flames and heat sources.

Saccharin: May cause skin and eye irritation. Handle with gloves and safety glasses.

The reaction should be conducted in a well-ventilated area, preferably a fume hood.

Conclusion
This protocol provides a reliable and high-yielding method for the synthesis of Ethyl 2-
sulfamoylbenzoate. By following the detailed steps and adhering to the safety precautions,

researchers can successfully prepare this important chemical intermediate for further

applications in drug discovery and development. The use of a buffered wash is a critical step to

ensure the removal of acidic impurities and achieve high purity of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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